![molecular formula C8H7ClO2 B1588500 2-Chloro-4-methoxybenzaldehyde CAS No. 54439-75-7](/img/structure/B1588500.png)
2-Chloro-4-methoxybenzaldehyde
Overview
Description
2-Chloro-4-methoxybenzaldehyde (2-C4MBA) is an aromatic aldehyde compound that is commonly used in the synthesis of various organic molecules and as a reagent in various laboratory experiments. It is a colorless solid with a melting point of 58-60 °C and a boiling point of 155-157 °C. 2-C4MBA is a widely used reagent in organic synthesis and has a wide range of applications in the fields of medicinal chemistry, chemical biology, and pharmacology.
Scientific Research Applications
Solubility and Activity Coefficient
2-Chloro-4-methoxybenzaldehyde, a compound closely related to 5-chloro-4-hydroxy-3-methoxybenzaldehyde, has been studied for its solubility and infinite dilution activity coefficient in water. This research is essential for understanding the compound's behavior in various temperatures, crucial for industrial and pharmaceutical applications (Larachi et al., 2000).
Antioxidant Activity
Studies have synthesized derivatives from halogenated vanillin, including 3-chloro-4-hydroxy-5-methoxybenzaldehyde, and evaluated their antioxidant activity. This research indicates potential applications in food preservation and health-related products, given the importance of antioxidants (Rijal et al., 2022).
Antimicrobial and Antiaflatoxigenic Activities
Research on 2-Hydroxy-4-methoxybenzaldehyde, a compound similar to this compound, has revealed its effective antimicrobial and antiaflatoxigenic properties. These findings are significant for developing new antimicrobial agents in pharmaceuticals and agriculture (Harohally et al., 2017).
Schiff Base Formation
Schiff base formation using compounds like 2-Hydroxy-4-methoxybenzaldehyde and cinnamaldehyde has been explored for enhancing antimicrobial properties. This research suggests potential in synthesizing new chemical entities with improved biological activities (Harohally et al., 2017).
Crystal Structure Analysis
Studies have also focused on the crystal structure analysis of compounds related to this compound, providing insights into their molecular arrangements and potential applications in material science (Wu, 2009).
Antibacterial Properties
Research has been conducted on the synthesis and antibacterial activities of various Schiff base compounds derived from aldehydes like 3-methoxybenzaldehyde. This information is valuable for developing new antibacterial agents (He & Xue, 2021).
Photodegradation Studies
Photodegradation studies of related compounds, such as 2-ethylhexyl 4-methoxycinnamate, in the presence of reactive oxygen and chlorine species provide valuable information for understanding the environmental impact and stability of these compounds (Gackowska et al., 2014).
Mechanism of Action
Target of Action
As an aldehyde, it can potentially interact with various biological molecules, such as proteins and nucleic acids .
Mode of Action
2-Chloro-4-methoxybenzaldehyde, being an aldehyde, can undergo nucleophilic addition reactions with nitrogen-containing compounds to form oximes or hydrazones . This reaction is essentially irreversible as the adduct dehydrates .
Biochemical Pathways
It’s known that aldehydes can participate in various biochemical reactions, including the formation of schiff bases and michael additions .
Pharmacokinetics
The compound’s molecular weight (17059 Da) and its lipophilic nature suggest that it may have good bioavailability .
Result of Action
Aldehydes in general can cause protein dysfunction and dna damage, leading to various cellular effects .
properties
IUPAC Name |
2-chloro-4-methoxybenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClO2/c1-11-7-3-2-6(5-10)8(9)4-7/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWGKOEQZKMSICW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20429431 | |
Record name | 2-chloro-4-methoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20429431 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
54439-75-7 | |
Record name | 2-chloro-4-methoxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20429431 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-4-methoxybenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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